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Compound of Interest

Compound Name: Glucagon (human)

Cat. No.: B14799018

Get Quote

For researchers and drug development professionals, the accurate measurement of human

glucagon is critical for metabolic disease research, diabetes studies, and the development of

new therapeutics. Enzyme-linked immunosorbent assays (ELISAs) are a common tool for this

purpose, but with a variety of commercial kits available, selecting the most appropriate one can

be challenging. This guide provides a comparative overview of human glucagon ELISA kits

from prominent suppliers, with a focus on performance characteristics and supporting

experimental data to aid in your selection process.

Performance Characteristics of Human Glucagon
ELISA Kits
The performance of an ELISA kit is determined by several key parameters. The following table

summarizes the manufacturer-provided specifications for human glucagon ELISA kits from

Mercodia, Thermo Fisher Scientific, and RayBiotech.
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Feature
Mercodia Glucagon
ELISA (10-1271-01)

Thermo Fisher
Scientific Human
Glucagon ELISA
(EHGCG)

RayBiotech Human
Glucagon ELISA
(EIH-GLUCAGON)

Assay Principle Sandwich ELISA Sandwich ELISA Sandwich ELISA

Sample Types
Serum, EDTA Plasma,

Cell Culture Medium

Serum, Plasma, Cell

Culture Supernatants

Serum, Plasma, Cell

Culture Supernatants

Detection Range
1.5 - 130 pmol/L (5.95

- 453 pg/mL)[1]
2.5 - 130 pg/mL[2][3] 2.5 - 130 pg/mL[4]

Sensitivity
≤1.0 pmol/L (3.48

pg/mL)[5]
2.5 pg/mL[2][3] 2.5 pg/mL[4]

Intra-Assay Precision

(CV%)

Not specified by

manufacturer
<10%[2][3]

Not specified by

manufacturer

Inter-Assay Precision

(CV%)

Not specified by

manufacturer
<12%[2][3]

Not specified by

manufacturer

Cross-Reactivity

Glicentin: Not

detected,

Oxyntomodulin: 4.0%

[5]

Specific for natural

and recombinant

human glucagon[3]

This ELISA antibody

pair detects human

Glucagon. Other

species not

determined.[4]

Sample Volume 25 µL[1]
50 µL (Plasma), 100

µL (Supernatant)[6]

Not specified in

readily available data

Incubation Time
Overnight (18-22h) +

1h + 30 min[5]

4 hours 45 minutes[2]

[3]

2.5h (RT) or O/N

(4°C) + 1h + 45min +

30min

Independent Performance Assessment
Independent studies provide crucial validation of manufacturer claims. A study published in

Clinical Chemistry compared the performance of the Mercodia Glucagon ELISA to a highly

specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The study

found that while the Mercodia assay showed a negative proportional bias, a modified
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"alternative" protocol for the ELISA demonstrated a much better correlation with the LC-MS/MS

reference method, with a smaller mean bias. This highlights the importance of optimizing

protocols for specific sample types to achieve the highest accuracy.

Another study introduced a newly developed sandwich ELISA and compared it to the Mercodia

kit. The new ELISA was reported to have higher specificity and sensitivity, with minimal cross-

reactivity to other proglucagon-derived peptides, a factor that can be a source of inaccuracy in

glucagon measurements.

Experimental Protocols: A Step-by-Step Look
Detailed and consistent experimental protocols are fundamental to reliable and reproducible

results. Below are the summarized experimental procedures for the compared ELISA kits.

Mercodia Glucagon ELISA (10-1271-01) Protocol
Preparation: Bring all reagents and samples to room temperature. Reconstitute calibrators

and prepare wash buffer.

Sample Addition: Pipette 25 µL of calibrators, controls, and samples into the appropriate

wells of the antibody-coated microplate.

First Incubation: Add 100 µL of Assay Buffer to each well, seal the plate, and incubate

overnight (18-22 hours) at 2-8°C on a plate shaker.

Washing: Wash the plate six times with 1x wash buffer.

Second Incubation: Add 100 µL of enzyme-conjugated anti-glucagon antibody to each well

and incubate for 1 hour at room temperature on a plate shaker.

Washing: Repeat the wash step.

Substrate Incubation: Add 200 µL of TMB substrate solution to each well and incubate for 20

minutes at room temperature.

Stop Reaction: Add 50 µL of stop solution to each well.

Read Plate: Measure the absorbance at 450 nm within 30 minutes.
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Thermo Fisher Scientific Human Glucagon ELISA
(EHGCG) Protocol

Preparation: Bring all reagents and samples to room temperature. Prepare 1x Wash Buffer

and 1x Assay Diluent. Reconstitute the standard.

Sample/Standard Addition: Add 100 µL of standards and samples to the appropriate wells.

First Incubation: Cover the plate and incubate for 2.5 hours at room temperature or overnight

at 4°C.[7]

Washing: Wash the plate four times with 1x Wash Buffer.

Biotinylated Antibody Addition: Add 100 µL of prepared biotinylated antibody to each well.

Second Incubation: Incubate for 1 hour at room temperature.[8]

Washing: Repeat the wash step.

Streptavidin-HRP Addition: Add 100 µL of prepared Streptavidin-HRP solution to each well.

Third Incubation: Incubate for 45 minutes at room temperature.[7]

Washing: Repeat the wash step.

Substrate Incubation: Add 100 µL of TMB Substrate to each well and incubate for 30 minutes

at room temperature in the dark.[7]

Stop Reaction: Add 50 µL of Stop Solution to each well.[7]

Read Plate: Measure the absorbance at 450 nm.[8]

RayBiotech Human Glucagon ELISA (EIH-GLUCAGON)
Protocol

Preparation: Bring all reagents, samples, and standards to room temperature.

Sample/Standard Addition: Add 100 µl of standard or sample to each well.[9]
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First Incubation: Incubate for 2.5 hours at room temperature or overnight at 4°C.[9]

Washing: Wash the plate.

Biotin Antibody Addition: Add 100 µl of prepared biotin antibody to each well.[9]

Second Incubation: Incubate for 1 hour at room temperature.[9]

Washing: Wash the plate.

Streptavidin Solution Addition: Add 100 µl of prepared Streptavidin solution to each well.[9]

Third Incubation: Incubate for 45 minutes at room temperature.[9]

Washing: Wash the plate.

Substrate Incubation: Add 100 µl of TMB One-Step Substrate Reagent to each well and

incubate for 30 minutes at room temperature in the dark.[9]

Stop Reaction: Add 50 µl of Stop Solution to each well.[9]

Read Plate: Read at 450 nm immediately.[9]

Visualizing Key Processes
To better understand the biological context and the experimental procedure, the following

diagrams illustrate the glucagon signaling pathway and a typical sandwich ELISA workflow.
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Glucagon Signaling Pathway
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Caption: Glucagon signaling cascade leading to increased blood glucose.
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Sandwich ELISA Experimental Workflow
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Caption: General workflow for a sandwich ELISA experiment.

Conclusion
The selection of a human glucagon ELISA kit should be based on a thorough evaluation of its

performance characteristics in the context of your specific research needs. While manufacturer

specifications provide a useful starting point, independent validation data, where available,

offers a more objective assessment of a kit's performance. The Mercodia kit is frequently cited

in the literature and has been independently evaluated against a reference method, suggesting

a degree of reliability. The Thermo Fisher and RayBiotech kits offer competitive performance

specifications. Ultimately, the optimal choice will depend on factors such as the required

sensitivity, sample type, and the laboratory's workflow and budget. It is recommended to

perform in-house validation to ensure the chosen kit meets the specific requirements of your

study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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